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CAS No.: 36507-21-8
Cat. No.: B1208849
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Executive Summary & Chemical Identity[1]

6-Dimethylaminonicotinamide is a pyridine-3-carboxamide derivative characterized by the
substitution of a dimethylamino group at the C6 position of the pyridine ring. Unlike its parent
compound Nicotinamide (a vitamin precursor to NAD+) and its primary analog 6-
Aminonicotinamide (6-AN) (a neurotoxic antimetabolite), 6-Dimethylaminonicotinamide
exhibits a distinct pharmacological profile driven by steric bulk and electronic donation at the
C6 position.

This guide dissects the SAR of 6-Dimethylaminonicotinamide, focusing on its utility as a
probe for Poly(ADP-ribose) polymerase (PARP) inhibition and its reduced toxicity profile
compared to 6-AN in metabolic salvage pathways.

Chemical Profile[1][2][3][4][5][6][7][8]

o |[UPAC Name: 6-(dimethylamino)pyridine-3-carboxamide
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e Molecular Formula: CsH11NsO
o Core Scaffold: Pyridine-3-carboxamide (Nicotinamide)
o Key Functional Group: C6-Dimethylamino (Electron Donating, Sterically Bulky)

Structure-Activity Relationship (SAR) Analysis

The biological activity of 6-Dimethylaminonicotinamide is defined by three critical structural
regions. The interplay between these regions determines its affinity for NAD+-binding enzymes
(PARPs, Sirtuins) and its metabolic fate.

Region 1: The Pyridine Core (The Anchor)

The pyridine ring is the essential pharmacophore mimicking the nicotinamide moiety of NAD+.

» Role: Pi-stacking interactions with aromatic residues (e.g., Tyrosine, Phenylalanine) in the
binding pockets of PARP-1 and NAMPT.

* SAR Insight: The ring nitrogen (N1) must remain unquaternized for initial binding in many
inhibitory contexts, although it is the site of ribosylation in physiological NAD+ synthesis.

Region 2: The C3-Carboxamide (The H-Bonding
Interface)[1]

» Role: Forms critical hydrogen bonds with the backbone of the target protein (typically Glycine
or Serine residues in the "nicotinamide pocket").

e SAR Insight:

o Hydrolysis to acid (Nicotinic acid derivative) drastically alters selectivity, often shifting
affinity towards GPR109A receptors rather than enzymatic inhibition.

o 6-DMAN Retention: The amide group is retained to preserve PARP-1 inhibitory potential,
which requires the amide protons for orientation within the catalytic cleft.

Region 3: The C6-Dimethylamino Group (The Modulator)
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This is the defining feature of the molecule.

o Electronic Effect (+M, +I): The dimethylamino group is a strong electron donor, increasing
electron density on the pyridine ring. This makes the N1 nitrogen more basic compared to 6-
chloro or unsubstituted analogs, potentially altering binding kinetics.

» Steric Effect (The "Toxic Blockade"):

o Contrast with 6-AN: 6-Aminonicotinamide (NH2 at C6) is a substrate for NAD+
glycohydrolases, forming the toxic metabolite 6-amino-NAD+, which irreversibly inhibits 6-
phosphogluconate dehydrogenase (6-PGD).

o 6-DMAN Mechanism: The bulky N,N-dimethyl group sterically hinders the
phosphoribosyltransferase reaction. Consequently, 6-DMAN cannot be readily
metabolized into a toxic NAD analog. This renders it significantly less cytotoxic than 6-AN,
making it a valuable scaffold for non-toxic PARP inhibition or topical anti-inflammatory
applications.

SAR Visualization

The following diagram illustrates the functional dissection of the molecule.
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Figure 1: Structural dissection of 6-Dimethylaminonicotinamide highlighting the functional
role of specific moieties.

Mechanistic Pathways & Biological Targets[1][9]
PARP-1 Inhibition
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Nicotinamide is a weak physiological inhibitor of PARP-1 (IC50 ~50 pM). 6-
Dimethylaminonicotinamide retains this inhibitory capacity but with altered lipophilicity.

e Mechanism: It competes with NAD+ for the substrate-binding site on the PARP enzyme.

o Advantage: Due to the C6-dimethyl group, it is less likely to be depleted by the salvage
pathway enzymes (NAMPT), potentially maintaining a more stable intracellular concentration
for PARP inhibition compared to native nicotinamide.

Avoidance of Metabolic Toxicity (The 6-AN Divergence)

The critical distinction in this SAR is the metabolic fate compared to 6-aminonicotinamide.
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Figure 2: Divergent metabolic fates. 6-DMAN avoids the lethal synthesis pathway that renders
6-AN toxic.
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Experimental Protocols
Synthesis of 6-Dimethylaminonicotinamide

Objective: To synthesize high-purity 6-DMAN from commercially available precursors via
Nucleophilic Aromatic Substitution (SnAr).

Reagents:

e 6-Chloronicotinamide (CAS: 6271-78-9)

e Dimethylamine (40% ag. solution or hydrochloride salt)

» Solvent: Ethanol or DMF

e Base: Potassium Carbonate (K2COs) - if using amine salt
Protocol:

e Charge: In a round-bottom flask, dissolve 1.0 eq of 6-Chloronicotinamide in Ethanol (0.5 M
concentration).

o Addition: Add 5.0 eq of Dimethylamine solution. (Excess amine acts as both nucleophile and
base).

o Reflux: Heat the mixture to reflux (approx. 80°C) for 4—6 hours. Monitor reaction progress via
TLC (Mobile phase: DCM/MeOH 9:1). The starting material (Rf ~0.5) should disappear, and
a more polar fluorescent product (Rf ~0.3) should appear.

e Workup:

o Concentrate the reaction mixture under reduced pressure to remove ethanol and excess
amine.

o Resuspend the residue in cold water. The product often precipitates as a white/off-white
solid.

o Filter and wash with cold water.
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» Recrystallization: Recrystallize from Ethanol/Water to yield pure 6-
Dimethylaminonicotinamide.

 Validation: Verify structure via *H-NMR (Look for 6H singlet at ~3.0 ppm for N-Mez).

Comparative Cell Viability Assay (MTT)

Objective: To demonstrate the reduced toxicity of 6-DMAN compared to 6-AN.
Protocol:
o Seeding: Seed A549 or HelLa cells in 96-well plates (5,000 cells/well). Incubate for 24h.
e Treatment:
o Group A (Control): Vehicle (DMSO 0.1%).
o Group B (Toxic Ref): 6-Aminonicotinamide (0.1 pM — 100 uM).
o Group C (Test): 6-Dimethylaminonicotinamide (0.1 uM — 100 uM).
 Incubation: Incubate for 48-72 hours.

e Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with
DMSO. Measure Absorbance at 570 nm.

e Analysis: Plot dose-response curves.

o Expected Result: 6-AN will show steep toxicity (IC50 < 1 uM). 6-DMAN should show
minimal toxicity up to high concentrations (> 50 uM), confirming the SAR hypothesis of
"metabolic inertness."

Quantitative Data Summary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Structure-Activity Relationship of 6-
Dimethylaminonicotinamide: A Mechanistic & Pharmacological Analysis]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208849/docs#structure-activity-relationship-of-6-
dimethylaminonicotinamide-a-mechanistic-pharmacological-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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